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Introduction

lodophthalein, specifically the disodium salt of tetraiodophenolphthalein, represents a
landmark in the history of medical imaging. Its development in the 1920s by Drs. Evarts
Graham and Warren Cole led to the first successful visualization of the gallbladder, a procedure
known as cholecystography.[1][2][3] This technique, often referred to as the Graham-Cole test,
was the primary method for diagnosing gallbladder diseases, such as gallstones, for several
decades.[1][4] While largely superseded by modern imaging modalities like ultrasound and
magnetic resonance cholangiopancreatography (MRCP), the principles of its application laid
the groundwork for the development of future contrast agents.[2][5][6] These notes provide a
detailed overview of the historical protocol for using iodophthalein in gallbladder imaging,
intended for researchers, scientists, and drug development professionals interested in the
history and fundamentals of contrast agent development.

Physiological Principle

The use of iodophthalein for cholecystography is based on the physiological process of
hepatic uptake and biliary excretion.[7][8] After administration, the compound is absorbed into
the bloodstream, taken up by the liver, and then excreted into the bile. The gallbladder
concentrates the bile, and therefore the iodophthalein, making it opaque to X-rays and
allowing for visualization of the gallbladder's structure and any potential filling defects, such as
radiolucent gallstones.[2][3]
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Quantitative Data Summary

The following table summarizes the typical dosage and imaging parameters for
cholecystography using iodophthalein and similar early contrast agents. It is important to note
that these are based on historical accounts and are not reflective of current medical practice.

Parameter Value Notes
Sodium Also referred to as
Contrast Agent ) ) ]
tetraiodophenolphthalein lodophthalein.[1]
o ] Oral administration became
Administration Route Oral or Intravenous
more common.[1][7]
Typically administered in
Oral Dosage 3.0- 4.0 grams capsules or as a freshly
prepared solution.
Intravenous Dosage Up to 4.0 grams Had to be injected very slowly.

Allowed for absorption and
] ) 12 - 18 hours post- o
Time to Imaging o ] concentration in the
administration

gallbladder.
| ina Modalit Abdominal X-ray The primary method for
maging Modali
ang Y (Radiography) visualization.[7]

Experimental Protocols

The following are reconstructed protocols for oral and intravenous cholecystography based on
historical descriptions.

Protocol 1: Oral Cholecystography

e Patient Preparation:

o The evening prior to the administration of the contrast agent, the patient consumes a fat-
free meal.
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o Following the meal, the patient ingests the prescribed dose of iodophthalein (typically 3-4
grams) in capsule form or as a freshly prepared solution.

o The patient then fasts until the imaging procedure is complete. Water is permitted.

e Imaging Procedure:

o Approximately 12-14 hours after ingestion of the iodophthalein, an initial series of
abdominal X-rays are taken, centered over the right upper quadrant.

o A second series of X-rays may be taken 16-18 hours post-ingestion to assess gallbladder
emptying after a fatty meal.

« Interpretation of Results:

o Avisualized, well-opacified gallbladder is indicative of a patent cystic duct and normal
concentrating function.

o Non-visualization of the gallbladder may suggest cholecystitis, cystic duct obstruction, or
impaired liver function.[3]

o Filling defects within the opacified gallbladder are indicative of gallstones.[2]

Protocol 2: Intravenous Cholecystography

Note: This method was less common due to a higher incidence of adverse reactions.
o Patient Preparation:

o The patient fasts for at least 4 hours prior to the procedure.
e Administration:

o A solution of sodium tetraiodophenolphthalein (up to 4 grams) in distilled water is
prepared.

o The solution is administered intravenously at a very slow rate to minimize toxic effects.

e Imaging Procedure:
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o X-ray images are typically taken at 4, 8, and 24 hours post-injection to visualize the
gallbladder and biliary tree.
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Caption: Physiological pathway of iodophthalein from administration to imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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